Cas no 93367-30-7 (4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-)

4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl- structure
93367-30-7 structure
Product name:4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
CAS No:93367-30-7
MF:C17H13ClO2S
MW:316.801922559738
CID:819117
PubChem ID:341658

4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
    • 5-(chloromethyl)-6-methoxy-2-phenylthiochromen-4-one
    • NSC-374507
    • DTXSID10321399
    • 93367-30-7
    • 5-(Chloromethyl)-6-methoxy-2-phenyl-4H-1-benzothiopyran-4-one
    • NSC374507
    • Inchi: InChI=1S/C17H13ClO2S/c1-20-14-7-8-15-17(12(14)10-18)13(19)9-16(21-15)11-5-3-2-4-6-11/h2-9H,10H2,1H3
    • InChI Key: AKBDKFSYPCLUCV-UHFFFAOYSA-N
    • SMILES: COC1=C(C2=C(C=C1)SC(=CC2=O)C3=CC=CC=C3)CCl

Computed Properties

  • Exact Mass: 316.032
  • Monoisotopic Mass: 316.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.323
  • Boiling Point: 501.1°C at 760 mmHg
  • Flash Point: 256.9°C
  • Refractive Index: 1.648
  • PSA: 54.54000
  • LogP: 4.67590

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